Cas no 2052290-67-0 (3-(((tert-Butoxycarbonyl)amino)methyl)-1H-pyrrole-2-carboxylic acid)

• Product Name: 3-(((tert-Butoxycarbonyl)amino)methyl)-1H-pyrrole-2-carboxylic acid
• CAS No: 2052290-67-0
• MF: C₁₁H₁₆N₂O₄
• MW: 240.255743026733
• CID: 5736052
• Update Time: 2025-10-25

3-(((tert-Butoxycarbonyl)amino)methyl)-1H-pyrrole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2-carboxylic acid, 3-[[[(1,1-dimethylethoxy)carbonyl]amino]methyl]-
• 3-(((tert-butoxycarbonyl)amino)methyl)-1H-pyrrole-2-carboxylic acid
• 3-(((tert-Butoxycarbonyl)amino)methyl)-1H-pyrrole-2-carboxylic acid

• Inchi： 1S/C11H16N2O4/c1-11(2,3)17-10(16)13-6-7-4-5-12-8(7)9(14)15/h4-5,12H,6H2,1-3H3,(H,13,16)(H,14,15)
• InChI Key： APQZSAXBOPNJBA-UHFFFAOYSA-N
• SMILES： N1C=CC(CNC(OC(C)(C)C)=O)=C1C(O)=O

Experimental Properties

• Density: 1.254±0.06 g/cm3(Predicted)
• Boiling Point: 450.3±35.0 °C(Predicted)
• pka: 4.68±0.50(Predicted)

Additional information on 3-(((tert-Butoxycarbonyl)amino)methyl)-1H-pyrrole-2-carboxylic acid

Introduction to 3-(((tert-Butoxycarbonyl)amino)methyl)-1H-pyrrole-2-carboxylic acid (CAS No. 2052290-67-0)

3-(((tert-Butoxycarbonyl)amino)methyl)-1H-pyrrole-2-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2052290-67-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrrole derivatives, a class of heterocyclic molecules known for their diverse biological activities and utility in drug development. The structural features of 3-(((tert-Butoxycarbonyl)amino)methyl)-1H-pyrrole-2-carboxylic acid make it a promising candidate for further exploration in synthetic chemistry and pharmacological applications.

The molecular structure of this compound incorporates several key functional groups that contribute to its unique chemical properties. The presence of a (tert-butoxycarbonyl)amino group enhances its stability and reactivity, making it a valuable intermediate in the synthesis of more complex molecules. Additionally, the methyl substituent at the 3-position of the pyrrole ring and the carboxylic acid group at the 2-position provide additional sites for chemical modification, enabling the development of derivatives with tailored biological activities.

Recent advancements in medicinal chemistry have highlighted the importance of pyrrole derivatives in the development of novel therapeutic agents. Pyrroles are known to exhibit a wide range of biological activities, including antimicrobial, antiviral, anti-inflammatory, and anticancer properties. The compound 3-(((tert-Butoxycarbonyl)amino)methyl)-1H-pyrrole-2-carboxylic acid has been investigated for its potential in these areas, particularly due to its ability to interact with biological targets such as enzymes and receptors.

In particular, the (tert-butoxycarbonyl)amino moiety serves as a protective group for the amine functionality, allowing for selective reactions at other sites within the molecule. This property is particularly useful in multi-step synthetic routes where regioselectivity is crucial. The carboxylic acid group can also be used for further derivatization, such as esterification or amidation, expanding the chemical diversity of this compound.

Current research in the field of pyrrole derivatives has focused on their role in modulating enzyme activity and receptor binding. For instance, studies have demonstrated that certain pyrrole-based compounds can inhibit kinases and other enzymes involved in cancer progression. The structural framework of 3-(((tert-Butoxycarbonyl)amino)methyl)-1H-pyrrole-2-carboxylic acid aligns well with this area of research, suggesting potential applications in oncology and other therapeutic fields.

The synthesis of 3-(((tert-Butoxycarbonyl)amino)methyl)-1H-pyrrole-2-carboxylic acid involves multi-step organic transformations that highlight its synthetic utility. The process typically begins with the functionalization of a pyrrole precursor, followed by selective introduction of the amino and carboxylic acid groups. The use of protecting groups, such as the (tert-butoxycarbonyl) moiety, ensures that each step proceeds efficiently without unwanted side reactions.

One notable aspect of this compound is its solubility characteristics. Pyrrole derivatives often exhibit moderate solubility in organic solvents, which can be advantageous for both synthetic and pharmacological studies. However, improving solubility while maintaining biological activity remains an ongoing challenge in drug development. Researchers have explored various strategies to enhance solubility, including modifications to the molecular structure or the use of prodrugs.

The pharmacokinetic properties of 3-(((tert-Butoxycarbonyl)amino)methyl)-1H-pyrrole-2-carboxylic acid are also areas of interest. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for determining its potential as a therapeutic agent. Preliminary studies suggest that this compound may exhibit favorable pharmacokinetic profiles, although further investigation is needed to confirm these findings.

In conclusion,3-(((tert-Butoxycarbonyl)amino)methyl)-1H-pyrrole-2-carboxylic acid (CAS No. 2052290-67-0) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable tool for researchers exploring new therapeutic agents. As our understanding of pyrrole derivatives continues to grow,this compound will likely play an important role in future drug development efforts.